Cas no 27326-69-8 (3,5-Dimethyl-2-methoxybenzyl alcohol)

• Product Name: 3,5-Dimethyl-2-methoxybenzyl alcohol
• CAS No: 27326-69-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5003837
• Update Time: 2025-10-30

3,5-Dimethyl-2-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-methoxybenzyl alcohol

• Inchi： 1S/C10H14O2/c1-7-4-8(2)10(12-3)9(5-7)6-11/h4-5,11H,6H2,1-3H3
• InChI Key： PPBDVGUAKZJUNV-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3,5-Dimethyl-2-methoxybenzyl alcohol

Introduction to 3,5-Dimethyl-2-methoxybenzyl Alcohol (CAS No. 27326-69-8)

3,5-Dimethyl-2-methoxybenzyl alcohol (CAS No. 27326-69-8) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two methyl groups and a methoxy group, along with a hydroxymethyl group. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various research and industrial settings.

The molecular formula of 3,5-Dimethyl-2-methoxybenzyl alcohol is C11H16O2, and its molecular weight is approximately 184.24 g/mol. The compound is a colorless liquid at room temperature and has a characteristic aromatic odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in a variety of chemical reactions and formulations.

In the context of pharmaceutical research, 3,5-Dimethyl-2-methoxybenzyl alcohol has shown potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 3,5-Dimethyl-2-methoxybenzyl alcohol exhibited significant antiviral activity against several strains of influenza virus.

Beyond its pharmaceutical applications, 3,5-Dimethyl-2-methoxybenzyl alcohol has also been investigated for its potential in the field of materials science. A recent study published in the Journal of Materials Chemistry A explored the use of this compound as a building block for the synthesis of advanced functional materials. The researchers demonstrated that by incorporating 3,5-Dimethyl-2-methoxybenzyl alcohol into polymer matrices, they could enhance the mechanical properties and thermal stability of the resulting materials. This finding opens up new possibilities for applications in areas such as electronics and aerospace engineering.

In the realm of environmental science, 3,5-Dimethyl-2-methoxybenzyl alcohol has been studied for its biodegradability and environmental impact. A study published in Environmental Science & Technology reported that this compound is readily biodegradable under aerobic conditions. The researchers found that it can be efficiently degraded by microorganisms present in soil and water environments, reducing its potential for long-term environmental accumulation. This characteristic makes it an attractive choice for eco-friendly formulations and products.

The safety profile of 3,5-Dimethyl-2-methoxybenzyl alcohol has also been extensively evaluated. According to data from safety data sheets (SDS), this compound is generally considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use. Proper personal protective equipment (PPE) should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 3,5-Dimethyl-2-methoxybenzyl alcohol (CAS No. 27326-69-8) is a multifaceted compound with a broad spectrum of applications across various scientific disciplines. Its unique chemical structure and favorable properties make it an essential component in pharmaceutical research, materials science, and environmental studies. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.